Cas no 1246644-52-9 (8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester)

8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester structure
1246644-52-9 structure
Product Name:8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester
CAS No:1246644-52-9
MF:C15H25NO4
MW:283.363304853439
CID:1005765
PubChem ID:45489942
Update Time:2025-04-20

8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester
    • W17615
    • 1246644-52-9
    • SCHEMBL6838691
    • 8-TERT-BUTYL 3-ETHYL 8-AZABICYCLO[3.2.1]OCTANE-3,8-DICARBOXYLATE
    • CS-0443263
    • 8-(Tert-butyl) 3-ethyl 8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
    • 8-(Tert-butyl)3-ethyl8-azabicyclo[3.2.1]octane-3,8-dicarboxylate
    • Inchi: 1S/C15H25NO4/c1-5-19-13(17)10-8-11-6-7-12(9-10)16(11)14(18)20-15(2,3)4/h10-12H,5-9H2,1-4H3
    • InChI Key: WPOGOHLOBGPUEJ-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1C2CC(C(=O)OCC)CC1CC2)=O

Computed Properties

  • Exact Mass: 283.178
  • Monoisotopic Mass: 283.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55.8A^2
  • XLogP3: 2.4

8-Aza-bicyclo[3.2.1]octane-3,8-dicarboxylic acid 8-tert-butyl ester 3-ethyl ester Pricemore >>

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